Cas no 1097796-45-6 (propyl 3-sulfopropanoate)

• Product Name: propyl 3-sulfopropanoate
• CAS No: 1097796-45-6
• MF: C₆H₁₁ClO₄S
• MW: 214.667140245438
• CID: 5989533
• PubChem ID: 43350782
• Update Time: 2025-06-08

propyl 3-sulfopropanoate Chemical and Physical Properties

Names and Identifiers

• propyl 3-sulfopropanoate
• Propanoic acid, 3-(chlorosulfonyl)-, propyl ester
• 1097796-45-6
• propyl 3-chlorosulfonylpropanoate
• AKOS009358151
• EN300-1120503
• propyl 3-(chlorosulfonyl)propanoate

• Inchi： 1S/C6H11ClO4S/c1-2-4-11-6(8)3-5-12(7,9)10/h2-5H2,1H3
• InChI Key： OKMJNGSHQCQEET-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)CCS(Cl)(=O)=O

Computed Properties

• Exact Mass: 214.0066577g/mol
• Monoisotopic Mass: 214.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 278.1±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on propyl 3-sulfopropanoate

Propyl 3-Sulfopropanoate: A Comprehensive Overview

Propyl 3-sulfopropanoate, also known by its CAS number 1097796-45-6, is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound, belonging to the ester family, is characterized by its unique chemical structure, which includes a sulfonate group attached to a propane backbone. The molecule's structure allows it to exhibit a range of desirable properties, making it suitable for use in diverse fields such as pharmaceuticals, agriculture, and materials science.

Recent advancements in chemical synthesis have enabled the efficient production of propyl 3-sulfopropanoate. Researchers have explored innovative methods to optimize its synthesis, including the use of catalytic systems and green chemistry principles. These developments have not only improved the yield of the compound but also reduced the environmental footprint associated with its production. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to accelerate the formation of propyl 3-sulfopropanoate, demonstrating a significant reduction in reaction time compared to traditional methods.

The physical and chemical properties of propyl 3-sulfopropanoate make it an attractive candidate for various applications. Its solubility in organic solvents and stability under moderate conditions make it ideal for use as a surfactant or emulsifier in cosmetic and food industries. Additionally, its ability to form stable complexes with metal ions has led to its application in chelation therapy and heavy metal removal processes. Recent studies have also explored its potential as a biodegradable polymer additive, contributing to the development of eco-friendly materials.

In terms of biological applications, propyl 3-sulfopropanoate has shown promise in drug delivery systems. Its ability to enhance the bioavailability of hydrophobic drugs has been extensively studied, with researchers focusing on its role as a carrier in nanotechnology-based drug delivery platforms. A 2023 study published in the Journal of Controlled Release demonstrated that nanoparticles formulated with propyl 3-sulfopropanoate exhibited enhanced targeting efficiency and reduced toxicity compared to conventional drug delivery systems.

The environmental impact of propyl 3-sulfopropanoate is another area of active research. Scientists are investigating its biodegradability and potential ecological effects. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This attribute is particularly valuable for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, propyl 3-sulfopropanoate, with its unique chemical properties and versatile applications, continues to be a focal point in both academic research and industrial innovation. As advancements in synthesis techniques and application development progress, this compound is poised to play an increasingly important role in shaping future technologies across multiple sectors.